N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C26H20N2O4/c29-24(22-15-19-8-4-5-9-23(19)32-26(22)31)27-21-11-10-17-12-13-28(16-20(17)14-21)25(30)18-6-2-1-3-7-18/h1-11,14-15H,12-13,16H2,(H,27,29)
• InChI Key: JYDRLRBWIHBEPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)C(=O)C5=CC=CC=C5
• Molecular Formula: C26H20N2O4
• Molecular Weight: 424.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide is C25H21N2O3. It contains 25 carbon atoms, 25 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.

Physical and Chemical Properties : The compound’s physical and chemical properties include its molecular weight of approximately 426.55 g/mol.

Scientific Research Applications

Synthesis of Tetrahydroisoquinolines

Tetrahydroisoquinolines are synthesized through a variety of chemical processes, involving the alkylation of phenylalanine-derived precursors. This method allows for the synthesis of enantiomerically pure tetrahydroisoquinolines, which are significant in the synthesis of various alkaloids, including the alkaloid (+)-corlumine. The stereoselectivity of these reactions is noteworthy, providing a pathway for creating highly specific compounds for research applications (Huber & Seebach, 1987).

Oxidative Ugi-type Multicomponent Reactions

The use of iodoxybenzoic acid (IBX) in the Ugi-type reaction facilitates the functionalization of tetrahydroisoquinoline, leading to the formation of diacylated adducts. This method showcases the versatility of tetrahydroisoquinolines in synthesizing complex molecules, which could be pivotal in the development of new compounds for scientific research (Ngouansavanh & Zhu, 2007).

Derivatives of Hexahydroisoquinoline

New derivatives of hexahydroisoquinoline have been synthesized through the condensation of specific precursors. These compounds have potential applications in various fields of research, including the development of novel therapeutic agents (Dyachenko & Vovk, 2012).

Regioselectivity in N-ethylation Reactions

The study of N-ethylation reactions of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide provides insights into the regioselectivity of these reactions, which is crucial for designing compounds with desired properties for scientific research (Batalha et al., 2019).